2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide

• IUPAC Name: 2-chloro-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]benzamide
• InChI: InChI=1S/C15H20ClNO3S/c16-13-4-2-1-3-12(13)14(19)17-11-15(20-8-7-18)5-9-21-10-6-15/h1-4,18H,5-11H2,(H,17,19)
• InChI Key: CEDAZKKVZUYYHD-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)C2=CC=CC=C2Cl)OCCO
• Molecular Formula: C15H20ClNO3S
• Molecular Weight: 329.8 g/mol

Description

2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide is not fully understood. However, it is believed to exert its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in cell division and growth. It is also believed to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to reduce the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide in lab experiments is its high potency and specificity. It has been shown to have a low toxicity profile and is well-tolerated in animal studies. However, one of the limitations of using this compound is its high cost and complex synthesis method.

Future Directions

There are several future directions for the research on 2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide. One direction is to further investigate its potential as an anti-cancer agent and develop more efficient synthesis methods. Another direction is to study its potential use in the treatment of neurodegenerative disorders and explore its mechanism of action in the brain. Additionally, further studies are needed to determine its potential as an insecticide and fungicide.

Synthesis Methods

The synthesis of 2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide involves a multi-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with tetrahydro-2H-thiopyran-4-ol in the presence of a base to form 2-chloro-N-(tetrahydro-2H-thiopyran-4-yl)benzamide. This intermediate is then reacted with 2-(2-hydroxyethoxy)ethylamine in the presence of a base to form the final product.

Scientific Research Applications

2-chloro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential use as an insecticide and fungicide.